2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine

• IUPAC Name: 2-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)ethanamine
• InChI: InChI=1S/C11H15FN2O/c12-10-1-2-11-9(7-10)8-14(4-3-13)5-6-15-11/h1-2,7H,3-6,8,13H2
• InChI Key: HBXNKBPNZPFHGM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1CCN)C=C(C=C2)F
• Molecular Formula: C11H15FN2O
• Molecular Weight: 210.25 g/mol

Description

2-(7-Fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine (FDB) is an organic compound belonging to the oxazepin family. It is a fluorinated derivative of the oxazepin ring system, which is a cyclic, aromatic heterocyclic compound. FDB has been studied extensively in the fields of organic chemistry, medicinal chemistry, and biochemistry due to its potential biological activity.

Scientific Research Applications

2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine has been studied extensively in the fields of organic chemistry, medicinal chemistry, and biochemistry due to its potential biological activity. It has been used as a model compound for the study of the structure-activity relationships of oxazepin derivatives, as well as for the development of novel drugs. In addition, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine has been used in the synthesis of novel compounds with potential therapeutic applications, such as anti-inflammatory agents and antifungals. 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.

Mechanism of Action

Target of Action

The primary target of the compound 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine is associated with anticonvulsant activities . It has been suggested that this compound may interact with the Traf2- and Nck-interacting protein kinase (TNIK), a downstream signal protein of the Wnt/β-catenin pathway . TNIK has been identified as a potential target for the treatment of conditions like colorectal cancer (CRC), which is often associated with dysregulation of the Wnt/β-catenin signaling pathway .

Mode of Action

It is believed that the compound interacts with its targets, such as tnik, to exert its effects . This interaction could potentially lead to changes in the Wnt/β-catenin signaling pathway, which is crucial in many biological processes including cell proliferation, migration, and differentiation .

Biochemical Pathways

The compound 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine may affect the Wnt/β-catenin signaling pathway through its interaction with TNIK . This pathway plays a significant role in cellular processes and its dysregulation is often associated with diseases like CRC . The downstream effects of this interaction and the subsequent alteration of the Wnt/β-catenin pathway could potentially lead to changes in cell proliferation and migration .

Pharmacokinetics

It has been suggested that the compound exhibits considerable antitumor activity in the hct116 xenograft mouse model and shows favorable pharmacokinetic properties .

Result of Action

The molecular and cellular effects of 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine’s action are likely related to its interaction with TNIK and the subsequent changes in the Wnt/β-catenin signaling pathway . This could potentially lead to suppression of CRC cell proliferation and migration . In addition, the compound has been found to exhibit anticonvulsant activities in a maximal electroshock (MES) test .

Advantages and Limitations for Lab Experiments

2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine has several advantages for laboratory experiments. It is a stable compound that is easy to synthesize and store, and it is relatively non-toxic. In addition, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine has been found to have a wide range of biological activities, making it a useful tool for the study of biological processes. However, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine also has some limitations for laboratory experiments. It is a relatively small molecule, which may limit its ability to bind to certain receptors or enzymes. In addition, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine is a fluorinated compound, which may make it difficult to detect or measure in biological samples.

Future Directions

The potential biological activity of 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine has been studied extensively, but there are still many potential future directions that could be explored. For example, further research could be conducted on the mechanism of action of 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine, as well as its potential therapeutic applications. In addition, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine could be used as a starting point for the development of novel compounds with improved biological activity, or for the synthesis of compounds with novel structures. Finally, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine could be studied in combination with other compounds to explore potential synergistic effects.